Cas no 2229462-75-1 (2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine
• CAS No: 2229462-75-1
• MF: C₉H₁₀BrClN₂
• MW: 261.546100139618
• CID: 6080479
• PubChem ID: 165794795
• Update Time: 2025-10-05

2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine
• EN300-1908886
• 2229462-75-1
• [2-(5-bromo-2-chloropyridin-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H10BrClN2/c10-8-4-13-9(11)2-7(8)6-1-5(6)3-12/h2,4-6H,1,3,12H2
• InChI Key： QKXJWOPDIAMMMK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1CC1CN)Cl

Computed Properties

• Exact Mass: 259.97159g/mol
• Monoisotopic Mass: 259.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine

Introduction to 2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine (CAS No. 2229462-75-1)

2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine is a highly specialized organic compound with the CAS registry number 2229462-75-1. This compound belongs to the class of heterocyclic amines, specifically featuring a pyridine ring substituted with bromine and chlorine atoms, along with a cyclopropylmethylamine group. The structure of this molecule is characterized by its unique combination of electron-withdrawing groups and a strained cyclopropane ring, which contributes to its distinctive chemical properties.

The synthesis of cyclopropylmethanamine derivatives has been an area of significant interest in organic chemistry due to their potential applications in drug discovery and materials science. Recent studies have highlighted the importance of such compounds in modulating biological systems, particularly in the context of enzyme inhibition and receptor binding. The presence of halogen substituents, such as bromine and chlorine, further enhances the compound's reactivity and selectivity in various chemical reactions.

One of the most notable aspects of 5-bromo-2-chloropyridin-4-yl derivatives is their role in medicinal chemistry. Researchers have explored their potential as lead compounds for developing novel therapeutic agents. For instance, studies published in 2023 have demonstrated that such compounds can serve as inhibitors for key enzymes involved in metabolic disorders, offering promising avenues for the treatment of conditions like diabetes and obesity.

The cyclopropylmethylamine group attached to the pyridine ring introduces additional functional complexity to the molecule. This group is known for its ability to participate in hydrogen bonding, which is crucial for interactions within biological systems. Recent advancements in computational chemistry have allowed scientists to model the binding affinities of cyclopropylmethanamine derivatives with various protein targets, providing deeper insights into their pharmacological profiles.

In terms of synthesis, 5-bromo-2-chloropyridin-4-ylcyclopropylmethanamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. For example, a 2023 study reported a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions, which significantly improved yields and purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 318 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for use in various analytical techniques like HPLC and NMR spectroscopy.

From an environmental perspective, understanding the degradation pathways of cyclopropylmethanamine derivatives is essential for assessing their ecological impact. Recent research has shown that these compounds can undergo hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethanamine (CAS No. 2229462-75-1) represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a valuable tool in both academic research and industrial development.